6-(ethoxymethyl)-5-(4-isobutoxybenzyl)-2-mercapto-4-pyrimidinol

• IUPAC Name: 6-(ethoxymethyl)-5-[[4-(2-methylpropoxy)phenyl]methyl]-2-sulfanylidene-1H-pyrimidin-4-one
• InChI: InChI=1S/C18H24N2O3S/c1-4-22-11-16-15(17(21)20-18(24)19-16)9-13-5-7-14(8-6-13)23-10-12(2)3/h5-8,12H,4,9-11H2,1-3H3,(H2,19,20,21,24)
• InChI Key: NYFMKODFZHUVRW-UHFFFAOYSA-N
• Canonical SMILES: CCOCC1=C(C(=O)NC(=S)N1)CC2=CC=C(C=C2)OCC(C)C
• Molecular Formula: C18H24N2O3S
• Molecular Weight: 348.5 g/mol

Description

6-(ethoxymethyl)-5-(4-isobutoxybenzyl)-2-mercapto-4-pyrimidinol is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a pyrimidine derivative that has been synthesized using different methods.

Mechanism of Action

The mechanism of action of 6-(ethoxymethyl)-5-(4-isobutoxybenzyl)-2-mercapto-4-pyrimidinol is not fully understood. However, it has been reported to inhibit the growth of fungi by disrupting the cell wall synthesis. The compound has also been shown to induce apoptosis in cancer cells by activating caspase-3 and caspase-9.
Biochemical and Physiological Effects:
The compound 6-(ethoxymethyl)-5-(4-isobutoxybenzyl)-2-mercapto-4-pyrimidinol has been reported to have both biochemical and physiological effects. It has been shown to inhibit the growth of various fungi, including Candida albicans and Aspergillus fumigatus. The compound has also been shown to induce apoptosis in cancer cells. In addition, it has been reported to have anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One of the advantages of using 6-(ethoxymethyl)-5-(4-isobutoxybenzyl)-2-mercapto-4-pyrimidinol in lab experiments is its potential applications in various fields, including antifungal, antitumor, and anti-inflammatory research. However, one of the limitations is the lack of understanding of its mechanism of action, which makes it difficult to optimize its use in lab experiments.

Future Directions

There are several future directions for the research on 6-(ethoxymethyl)-5-(4-isobutoxybenzyl)-2-mercapto-4-pyrimidinol. One of the directions is to further investigate its mechanism of action to optimize its use in various fields. Another direction is to study its potential applications in other areas, such as the development of fluorescent probes for the detection of metal ions in biological systems. In addition, the compound could be modified to improve its efficacy and reduce its toxicity.

Scientific Research Applications

The compound 6-(ethoxymethyl)-5-(4-isobutoxybenzyl)-2-mercapto-4-pyrimidinol has been extensively studied for its potential applications in various fields. It has been reported to possess antifungal, antitumor, and anti-inflammatory properties. The compound has also been studied for its potential use as a fluorescent probe for the detection of metal ions in biological systems.